Cas no 55370-28-0 (ethyl 6-bromothieno[3,4-d][1,3]dioxole-4-carboxylate)

ethyl 6-bromothieno[3,4-d][1,3]dioxole-4-carboxylate structure
55370-28-0 structure
Product Name:ethyl 6-bromothieno[3,4-d][1,3]dioxole-4-carboxylate
CAS No:55370-28-0
MF:C8H7BrO4S
MW:279.107780694962
CID:2146784
PubChem ID:12197947
Update Time:2025-04-21

ethyl 6-bromothieno[3,4-d][1,3]dioxole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

    • ethyl 6-bromothieno[3,4-d][1,3]dioxole-4-carboxylate
    • 3,4-Methylenedioxy-2-bromo-5-ethoxycarbonyl thiophene
    • SCHEMBL8541114
    • 55370-28-0
    • DB-319516
    • ZLPMCCLBQXWJLP-UHFFFAOYSA-N
    • Inchi: 1S/C8H7BrO4S/c1-2-11-8(10)6-4-5(7(9)14-6)13-3-12-4/h2-3H2,1H3
    • InChI Key: ZLPMCCLBQXWJLP-UHFFFAOYSA-N
    • SMILES: BrC1=C2C(=C(C(=O)OCC)S1)OCO2

Computed Properties

  • Exact Mass: 277.92484Da
  • Monoisotopic Mass: 277.92484Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 237
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 73Ų
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